Cas no 478482-77-8 (4-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine)

• Product Name: 4-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine
• CAS No: 478482-77-8
• MF: C₁₄H₁₀FN₃OS
• MW: 287.312104701996
• CID: 3518188
• PubChem ID: 6539734
• Update Time: 2025-06-12

4-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• PYRIDINE, 4-[5-[[(3-FLUOROPHENYL)METHYL]THIO]-1,3,4-OXADIAZOL-2-YL]-
• 4-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine
• 478482-77-8
• 4-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-oxadiazol-2-yl)pyridine
• F2771-0099
• AKOS017012894
• oxadiazole-pyridyl containing compound 14
• CHEMBL37811
• SR-01000916193
• 2-{[(3-fluorophenyl)methyl]sulfanyl}-5-(pyridin-4-yl)-1,3,4-oxadiazole
• EN300-26867937
• Z21485174
• 2-(3-Fluorobenzylthio)-5-(4-pyridyl)-1,3,4-oxadiazole
• SR-01000916193-1
• SCHEMBL5023718
• 2-((3-fluorobenzyl)thio)-5-(pyridin-4-yl)-1,3,4-oxadiazole
• BDBM8554
• 2-[(3-fluorophenyl)methylsulfanyl]-5-pyridin-4-yl-1,3,4-oxadiazole

• Inchi： 1S/C14H10FN3OS/c15-12-3-1-2-10(8-12)9-20-14-18-17-13(19-14)11-4-6-16-7-5-11/h1-8H,9H2
• InChI Key： XEUMIWURCLCOPI-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C2=NN=C(SCC3=CC=CC(F)=C3)O2)=C1

Computed Properties

• Exact Mass: 287.05286129Da
• Monoisotopic Mass: 287.05286129Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 77.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine

Professional Introduction to 4-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine and CAS No 478482-77-8

4-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 478482-77-8, has garnered attention due to its unique chemical properties and its role in the development of novel therapeutic agents. The molecular framework of this compound incorporates a pyridine core linked to an oxadiazole ring, which is further substituted with a 3-fluorophenylmethylsulfanyl group. This structural configuration imparts distinct pharmacological characteristics that make it a valuable candidate for further research and development.

The oxadiazole moiety is a key structural feature of 4-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine, contributing to its stability and reactivity. Oxadiazoles are heterocyclic compounds known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 3-fluorophenylmethylsulfanyl group enhances the compound's binding affinity to biological targets, making it an attractive scaffold for drug design. Recent studies have highlighted the importance of fluorinated aromatic rings in improving metabolic stability and pharmacokinetic profiles of drug candidates.

In the context of contemporary pharmaceutical research, 4-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine has been investigated for its potential in addressing various therapeutic challenges. The pyridine ring is a common pharmacophore in many approved drugs due to its ability to interact with biological receptors effectively. By integrating the pyridine moiety with the oxadiazole ring, researchers aim to develop compounds that exhibit enhanced efficacy and reduced side effects. The substitution pattern in this molecule suggests a high degree of specificity for certain biological targets, which is crucial for developing targeted therapies.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 4-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine. Molecular modeling techniques have been employed to predict the binding interactions between this compound and various enzymes and receptors. These studies have provided valuable insights into the compound's mechanism of action and have guided optimization efforts to improve its pharmacological properties. The use of high-throughput screening (HTS) has further accelerated the discovery process by allowing rapid assessment of large libraries of compounds.

The synthesis of 4-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 3-fluorophenylmethylsulfanyl group necessitates careful handling to ensure regioselectivity and minimize byproduct formation. Advanced synthetic methodologies have been developed to streamline these processes, making it feasible to produce this compound on a larger scale for preclinical studies. The growing interest in fluorinated compounds has spurred innovation in synthetic chemistry, leading to more efficient and sustainable routes for their preparation.

Preclinical studies have begun to explore the therapeutic potential of 4-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine in various disease models. Initial findings suggest that this compound exhibits promising activity against certain types of cancer cells by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, its anti-inflammatory properties have been observed in vitro, making it a candidate for treating chronic inflammatory disorders. These preliminary results warrant further investigation into its clinical applications.

The development of novel pharmaceutical agents relies heavily on collaboration between academic researchers and industry partners. Companies specializing in medicinal chemistry are actively seeking innovative compounds like 4-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine for inclusion in their pipelines. The unique structural features of this compound make it a compelling candidate for licensing agreements with pharmaceutical firms interested in advancing new treatments for unmet medical needs. As research continues to uncover new therapeutic applications, the demand for high-quality compounds like this one is expected to grow.

The regulatory landscape plays a critical role in guiding the development and commercialization of new drugs. Regulatory agencies require extensive data on safety and efficacy before approving a new therapeutic agent for market use. Researchers working on compounds such as 4-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine must navigate these stringent requirements carefully to ensure successful approval processes. Compliance with Good Manufacturing Practices (GMP) and other regulatory standards is essential for maintaining quality throughout the development process.

In conclusion, 4-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential therapeutic applications. The combination of computational modeling and innovative synthetic methods has facilitated its development as a promising drug candidate. As research progresses and more data becomes available on its pharmacological properties，this compound is poised to play an important role in addressing various medical challenges worldwide.